![molecular formula C20H23FN2O2 B4877198 1-(2-fluorophenyl)-4-(3-propoxybenzoyl)piperazine](/img/structure/B4877198.png)
1-(2-fluorophenyl)-4-(3-propoxybenzoyl)piperazine
Overview
Description
1-(2-fluorophenyl)-4-(3-propoxybenzoyl)piperazine, also known as FPBP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
1-(2-fluorophenyl)-4-(3-propoxybenzoyl)piperazine acts as a modulator of neurotransmitter systems, particularly those involved in mood regulation and cognition. It has been found to bind to and activate serotonin receptors, leading to increased levels of serotonin in the brain. Additionally, this compound has been shown to modulate the activity of dopamine and noradrenaline receptors, leading to improved mood and cognition.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in animal studies. It has been shown to increase levels of serotonin, dopamine, and noradrenaline in the brain, leading to improved mood and cognition. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
1-(2-fluorophenyl)-4-(3-propoxybenzoyl)piperazine has several advantages for lab experiments, including its ability to selectively target specific neurotransmitter systems and its potential as a therapeutic agent for various neuropsychiatric disorders. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action and therapeutic potential.
Future Directions
There are several future directions for research on 1-(2-fluorophenyl)-4-(3-propoxybenzoyl)piperazine. One area of interest is the development of more selective and potent analogues of this compound for use as therapeutic agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, there is a need for more studies on the safety and toxicity of this compound in animal and human models.
Scientific Research Applications
1-(2-fluorophenyl)-4-(3-propoxybenzoyl)piperazine has been studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology. It has been found to have affinity for several neurotransmitter receptors, including serotonin, dopamine, and noradrenaline receptors. This compound has been shown to have potential as an antidepressant, anxiolytic, and antipsychotic agent.
Properties
IUPAC Name |
[4-(2-fluorophenyl)piperazin-1-yl]-(3-propoxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O2/c1-2-14-25-17-7-5-6-16(15-17)20(24)23-12-10-22(11-13-23)19-9-4-3-8-18(19)21/h3-9,15H,2,10-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZGQZCBLNFRGAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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